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Abstract

Pluracidomycin, a member of the carbapenem class of antibiotics, exhibits a complex and
stereochemically rich structure that is crucial to its biological activity. This guide provides a
comprehensive overview of the chemical architecture and stereochemical configuration of
Pluracidomyecin. It details the key experimental findings that led to its structural elucidation,
presents quantitative data in a structured format, and outlines the methodologies employed in
these seminal studies. Furthermore, this document illustrates the established mechanism of
action for carbapenem antibiotics, providing essential context for researchers in drug discovery
and development.

Chemical Structure and Stereochemistry

Pluracidomycin is a bicyclic B-lactam antibiotic characterized by a carbapenem core fused to
a five-membered ring. Its systematic IUPAC name is (5R)-7-ox0-3-sulfo-6-[(1S)-1-
sulfooxyethyl]-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid[1]. The molecule possesses a
molecular formula of CoH11NO10S2[1].

The stereochemistry of Pluracidomycin has been definitively established through
spectroscopic analysis and is critical for its antibacterial efficacy. The key stereocenters are
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located at C-5 on the bicyclic core and at C-1 of the hydroxyethyl side chain. The absolute
configuration has been determined as 5R and 1'S, as depicted in the SMILES notation: C--
INVALID-LINK--C(=0)0)S(=0)(=0)0)OS(=0)(=0)O[1].

Molecular Visualization

To illustrate the intricate three-dimensional arrangement of atoms and the defined
stereochemistry of Pluracidomycin, the following DOT script can be used to generate a 2D
chemical structure diagram.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Pluracidomycin
https://www.benchchem.com/product/b1678899?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

S >
\<:<:

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

( Fermentation of ) (Pluracidomycin)
S

treptomyces pluracidomyceticus

¢ Binds and
[nactivates

(Extraction of)
Culture Broth (Penicillin-Binding)

i Proteins (PBPs)

Ion-Exchange Catalyzes
Chromatography \4
Transpeptidation of
Peptidoglycan

Gel Filtration
Chromatography
Bacterial Cell Wall
Synthesis

Preparative HPLC)

:
i Leads to
(if inhibited)

(Pure Pluracidomycir) ( )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Stereochemistry of Pluracidomycin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678899#pluracidomycin-chemical-structure-and-
stereochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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